Cas no 1806577-92-3 (2-Iodo-5-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 2-Iodo-5-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806577-92-3
• MF: C₁₂H₁₃IO₅
• MW: 364.133096456528
• CID: 4940531
• Update Time: 2025-06-08

2-Iodo-5-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-5-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13IO5/c1-18-10(14)5-3-7-2-4-9(13)8(6-7)11(15)12(16)17/h2,4,6,11,15H,3,5H2,1H3,(H,16,17)
• InChI Key： SNLOWRYULLKOLP-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(C(=O)O)O)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8

Additional information on 2-Iodo-5-(3-methoxy-3-oxopropyl)mandelic acid

2-Iodo-5-(3-methoxy-3-oxopropyl)mandelic Acid: A Comprehensive Overview

The compound 2-Iodo-5-(3-methoxy-3-oxopropyl)mandelic acid, with the CAS number 1806577-92-3, represents a significant advancement in the field of organic chemistry and drug development. This compound is a derivative of mandelic acid, a naturally occurring alpha-hydroxy acid, which has been extensively studied for its potential applications in various therapeutic areas. The introduction of the iodo group at position 2 and the 3-methoxy-3-oxopropyl substituent at position 5 introduces unique chemical properties that make this compound a promising candidate for further research and development.

Recent studies have highlighted the importance of iodinated compounds in medicinal chemistry, particularly in the context of radiotherapy and targeted drug delivery systems. The presence of the iodo group in 2-Iodo-5-(3-methoxy-3-oxopropyl)mandelic acid suggests its potential utility in such applications. For instance, iodine can serve as a radiotracer, enabling researchers to track the compound's distribution and metabolism within biological systems. This property is particularly valuable in preclinical studies aimed at evaluating the pharmacokinetics and pharmacodynamics of novel therapeutic agents.

The 3-methoxy-3-oxopropyl substituent adds another layer of complexity to this compound's structure, potentially influencing its solubility, stability, and bioavailability. Methoxy groups are known to enhance lipophilicity, which can improve a compound's ability to cross cellular membranes and reach intracellular targets. Furthermore, the ketone group (oxo) within this substituent may participate in various chemical reactions, such as Michael addition or enolate formation, opening up avenues for further functionalization and structural optimization.

From a synthetic perspective, the construction of 2-Iodo-5-(3-methoxy-3-oxopropyl)mandelic acid likely involves a series of carefully designed organic reactions. The synthesis may begin with the preparation of mandelic acid derivatives through oxidation or reduction reactions, followed by the introduction of the iodo group via electrophilic substitution or coupling reactions. The incorporation of the 3-methoxy-3-oxopropyl group would then require precise control over reaction conditions to ensure regioselectivity and stereochemistry.

The pharmacological properties of this compound have not yet been extensively explored; however, preliminary studies suggest that it may exhibit interesting biological activities. For example, mandelic acid derivatives are known to possess anti-inflammatory and antioxidant properties, which could be enhanced by the presence of the iodo and methoxy groups. Additionally, the compound's ability to act as a prodrug or undergo enzymatic activation within biological systems could further expand its therapeutic potential.

In terms of applications, 2-Iodo-5-(3-methoxy-3-oxopropyl)mandelic acid could find use in several areas of medicine, including oncology, infectious diseases, and inflammation-related disorders. Its iodinated nature makes it an attractive candidate for use in diagnostic imaging techniques such as positron emission tomography (PET) or single-photon emission computed tomography (SPECT). By serving as a radiotracer or a carrier for radioactive isotopes, this compound could aid in early disease detection and treatment monitoring.

The development of novel drug delivery systems is another area where this compound could make a significant impact. The combination of its structural features—namely, the iodo group and methoxy-substituted propyl chain—could enable the design of nanoparticles or liposomal formulations with improved targeting capabilities. Such systems could enhance drug efficacy while minimizing off-target effects and reducing systemic toxicity.

Looking ahead, further research into 2-Iodo-5-(3-methoxy-3-oxopropyl)mandelic acid will likely focus on optimizing its pharmacokinetic profile and elucidating its mechanism of action. Preclinical studies will be essential to determine its safety profile and efficacy in relevant disease models. Additionally, exploring its potential for combination therapy with existing drugs could unlock new opportunities for treating complex medical conditions.

In conclusion, 2-Iodo-5-(3-methoxy-3 oxopropyl)mandelic acid, with CAS number 1806577 92 3, represents a promising lead compound in contemporary medicinal chemistry research. Its unique structural features and potential applications across multiple therapeutic areas underscore its importance as a subject for further investigation. As researchers continue to explore its properties and develop innovative uses for this compound, it holds great promise for advancing both basic science and clinical practice.